1-(3-methoxyphenyl)-4-nitrosopiperazine
Overview
Description
1-(3-Methoxyphenyl)-4-nitrosopiperazine (MP4NP) is an organic compound used in scientific research and laboratory experiments. It is a nitrosopiperazine derivative that is used in organic synthesis and as a reactant in various reactions. MP4NP is a versatile compound that can be used in a variety of applications, including medicinal chemistry, drug discovery, and material science.
Mechanism of Action
The mechanism of action of 1-(3-methoxyphenyl)-4-nitrosopiperazine is not yet fully understood. However, it is believed to interact with various proteins and enzymes in the body, which can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, some studies have suggested that it may interact with various proteins and enzymes in the body, leading to changes in cell signaling pathways. Additionally, it has been suggested that this compound may have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(3-methoxyphenyl)-4-nitrosopiperazine in lab experiments is its versatility. It can be used in a variety of applications, including medicinal chemistry, drug discovery, and material science. Additionally, it is relatively easy to synthesize and purify. However, there are some limitations to using this compound in lab experiments. For example, its mechanism of action is not yet fully understood, and it has not been extensively studied in humans.
Future Directions
There are a variety of potential future directions for 1-(3-methoxyphenyl)-4-nitrosopiperazine research. These include further studies on its mechanism of action, its effects on various biochemical and physiological processes, and its potential therapeutic applications. Additionally, further studies could be conducted on its use in material science, such as its potential use in the development of new materials. Finally, further research could be conducted to assess its safety and efficacy in humans.
Synthesis Methods
1-(3-methoxyphenyl)-4-nitrosopiperazine can be synthesized through a variety of methods. One of the most common methods involves the reaction of 3-methoxyphenol with 4-nitrosopiperazine in aqueous acetic acid. This reaction produces a yellow-colored product that can be purified using a column chromatography technique. Other methods for synthesizing this compound include the reaction of 3-methoxyphenol with 4-nitropiperazine in anhydrous acetic acid, and the reaction of 4-nitrosopiperazine with 3-methoxyphenylmagnesium bromide in anhydrous acetic acid.
Scientific Research Applications
1-(3-methoxyphenyl)-4-nitrosopiperazine has a variety of applications in scientific research. It is used in medicinal chemistry to study the structure-activity relationships of drugs and to develop new therapeutic agents. It is also used in drug discovery to identify novel compounds with potential therapeutic applications. Additionally, this compound is used in material science to study the properties of organic materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-methoxyphenyl)-4-nitrosopiperazine involves the nitrosation of 1-(3-methoxyphenyl)piperazine using a nitrosating agent.", "Starting Materials": [ "1-(3-methoxyphenyl)piperazine", "Nitrosating agent (e.g. sodium nitrite, nitric acid)" ], "Reaction": [ "1. Dissolve 1-(3-methoxyphenyl)piperazine in a suitable solvent (e.g. ethanol, methanol)", "2. Add the nitrosating agent slowly to the solution with stirring, maintaining the temperature below 10°C", "3. Continue stirring the reaction mixture for a period of time (e.g. 1-2 hours) at a temperature below 10°C", "4. Quench the reaction by adding a suitable quenching agent (e.g. sodium sulfite, sodium thiosulfate) to the mixture", "5. Isolate the product by filtration or extraction, and purify by recrystallization or chromatography" ] } | |
CAS RN |
2763779-41-3 |
Molecular Formula |
C11H15N3O2 |
Molecular Weight |
221.3 |
Purity |
95 |
Origin of Product |
United States |
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